Cas no 72845-38-6 (3-Penten-1-ol,3-methyl-, 1-propanoate)

• Product Name: 3-Penten-1-ol,3-methyl-, 1-propanoate
• CAS No: 72845-38-6
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 571436
• PubChem ID: 175213
• Update Time: 2025-04-19

3-Penten-1-ol,3-methyl-, 1-propanoate Chemical and Physical Properties

Names and Identifiers

• 3-Penten-1-ol,3-methyl-, 1-propanoate
• 3-methylpent-3-en-1-yl propionate
• (3E)-3-methylpent-3-en-1-yl propanoate
• 3-Methyl-3-penten-1-yl propionate
• 3-Penten-1-ol, 3-methyl-, propanoate
• DTXSID20888281
• 72845-38-6
• NS00061491
• 3-Penten-1-ol, 3-methyl-, 1-propanoate

• Inchi： 1S/C9H16O2/c1-4-8(3)6-7-11-9(10)5-2/h4H,5-7H2,1-3H3
• InChI Key： ZJPCSTFVJLTLHN-UHFFFAOYSA-N
• SMILES： O(C(CC)=O)CCC(=CC)C

Computed Properties

• Exact Mass: 156.11508
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3